6-(2-Fluoro-5-methoxyphenyl)-2-hydroxypyridine, 95%

• IUPAC Name: 6-(2-fluoro-5-methoxyphenyl)-1H-pyridin-2-one
• InChI: InChI=1S/C12H10FNO2/c1-16-8-5-6-10(13)9(7-8)11-3-2-4-12(15)14-11/h2-7H,1H3,(H,14,15)
• InChI Key: VMIXDULPOADHBW-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)F)C2=CC=CC(=O)N2
• Molecular Formula: C12H10FNO2
• DSSTOX Substance ID: DTXSID70682812
• Molecular Weight: 219.21 g/mol
• CAS RN: 1261972-80-8

Description

6-(2-Fluoro-5-methoxyphenyl)-2-hydroxypyridine, commonly known as FMHP, is an organic compound with a wide range of applications in scientific research. It is a fluoroalkyl phenol derivative with a hydroxyl group attached to the pyridine ring. FMHP has been used in a variety of scientific experiments, including those involving drug synthesis, biochemistry, pharmacology, and physiology.

Scientific Research Applications

FMHP has been used in a variety of scientific experiments, including those involving drug synthesis, biochemistry, pharmacology, and physiology. It has been used as a starting material for the synthesis of various pharmaceuticals, such as antipsychotics, antidepressants, and anticonvulsants. It has also been used to study the mechanism of action of various drugs, as well as the biochemical and physiological effects of drugs.

Mechanism of Action

The mechanism of action of FMHP is not yet fully understood. However, it is believed to act as an agonist at certain serotonin and dopamine receptors, which may explain its effects on certain drugs. It is also believed to affect the activity of certain enzymes, such as cytochrome P450, which may explain its effects on drug metabolism.
Biochemical and Physiological Effects
The biochemical and physiological effects of FMHP are not yet fully understood. However, it is believed to affect the activity of certain enzymes, such as cytochrome P450, which may explain its effects on drug metabolism. It is also believed to act as an agonist at certain serotonin and dopamine receptors, which may explain its effects on certain drugs. Additionally, it has been shown to affect the expression of certain genes, which may explain its effects on certain physiological processes.

Advantages and Limitations for Lab Experiments

The use of FMHP in laboratory experiments has several advantages. It is a relatively inexpensive and readily available compound, and its synthesis is highly efficient. Additionally, it is relatively stable and can be stored for long periods of time. However, there are also some limitations to its use. It is a relatively toxic compound, and its use should be done with caution. Additionally, it is not suitable for use in clinical studies due to its potential toxicity.

Future Directions

The potential future directions for the use of FMHP include further research into its mechanism of action, its biochemical and physiological effects, and its potential applications in drug synthesis and drug development. Additionally, further research into the potential toxicity of FMHP and its effects on human health is warranted. Additionally, further research into the potential use of FMHP as a starting material for other drug synthesis processes may also be of interest. Finally, further research into the potential use of FMHP in drug delivery systems is also of great interest.

Synthesis Methods

The synthesis of FMHP involves the use of a palladium-catalyzed cross-coupling reaction between 2-fluoro-5-methoxyphenol and 2-hydroxypyridine. The reaction is carried out in the presence of a base, such as potassium carbonate, and a catalyst, such as palladium acetate. This reaction is typically conducted at room temperature and is highly efficient, with yields of up to 95%.